Cas no 2138156-85-9 (Sodium 3-(cyclopentyloxy)-2-methylpropane-1-sulfinate)

• Product Name: Sodium 3-(cyclopentyloxy)-2-methylpropane-1-sulfinate
• CAS No: 2138156-85-9
• MF: C₉H₁₇NaO₃S
• MW: 228.284252882004
• CID: 6402308
• PubChem ID: 165455392
• Update Time: 2025-06-09

Sodium 3-(cyclopentyloxy)-2-methylpropane-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2138156-85-9
• sodium 3-(cyclopentyloxy)-2-methylpropane-1-sulfinate
• EN300-724289
• Sodium 3-(cyclopentyloxy)-2-methylpropane-1-sulfinate

• Inchi： 1S/C9H18O3S.Na/c1-8(7-13(10)11)6-12-9-4-2-3-5-9;/h8-9H,2-7H2,1H3,(H,10,11);/q;+1/p-1
• InChI Key： OUHAKJUORJDDIZ-UHFFFAOYSA-M
• SMILES： S(CC(C)COC1CCCC1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 228.07960986g/mol
• Monoisotopic Mass: 228.07960986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.6Ų

Additional information on Sodium 3-(cyclopentyloxy)-2-methylpropane-1-sulfinate

Introduction to Sodium 3-(cyclopentyloxy)-2-methylpropane-1-sulfinate (CAS No. 2138156-85-9)

Sodium 3-(cyclopentyloxy)-2-methylpropane-1-sulfinate (CAS No. 2138156-85-9) is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique sulfinate functional group and cyclopentyl moiety, exhibits a range of properties that make it valuable in various applications, particularly in drug development and biochemical studies.

The molecular structure of Sodium 3-(cyclopentyloxy)-2-methylpropane-1-sulfinate consists of a sulfinate group attached to a 2-methylpropane backbone, with a cyclopentyloxy substituent. This configuration imparts specific chemical reactivity and solubility characteristics, making it a versatile intermediate in organic synthesis. The presence of the sulfinate group also suggests potential biological activity, which has been a focal point for recent research.

In recent years, there has been growing interest in the development of novel sulfinate-based compounds due to their potential applications in medicinal chemistry. Studies have shown that sulfinate derivatives can serve as effective intermediates in the synthesis of active pharmaceutical ingredients (APIs). The compound Sodium 3-(cyclopentyloxy)-2-methylpropane-1-sulfinate is no exception, and its unique structural features have made it a subject of extensive investigation.

One of the most compelling aspects of Sodium 3-(cyclopentyloxy)-2-methylpropane-1-sulfinate is its role in the synthesis of bioactive molecules. Researchers have utilized this compound to develop new drugs targeting various therapeutic areas, including oncology, inflammation, and infectious diseases. The cyclopentyl group, in particular, has been found to enhance the metabolic stability and bioavailability of drug candidates, making it an attractive feature for pharmaceutical applications.

The sulfinate group itself is known for its ability to participate in nucleophilic substitution reactions, which are fundamental to many synthetic pathways. This reactivity allows for the facile introduction of additional functional groups, enabling the creation of complex molecular architectures. Such flexibility has made Sodium 3-(cyclopentyloxy)-2-methylpropane-1-sulfinate a valuable tool in the hands of synthetic chemists.

Recent advancements in computational chemistry have further highlighted the potential of Sodium 3-(cyclopentyloxy)-2-methylpropane-1-sulfinate. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These computational approaches have complemented experimental work, leading to a more comprehensive understanding of the compound's properties and applications.

In addition to its synthetic utility, Sodium 3-(cyclopentyloxy)-2-methylpropane-1-sulfinate has been explored for its potential role in drug delivery systems. The compound's solubility profile and stability under various conditions make it suitable for formulating novel delivery mechanisms. For instance, researchers have investigated its use in micellar systems and liposomes, which can enhance the targeted delivery of therapeutic agents.

The pharmaceutical industry has also shown interest in Sodium 3-(cyclopentyloxy)-2-methylpropane-1-sulfinate due to its potential as a prodrug precursor. Prodrugs are inactive or less active forms of drugs that are converted into their active form within the body. The sulfinate group's ability to undergo hydrolysis or other metabolic transformations makes it an ideal candidate for prodrug development.

Ongoing research continues to uncover new applications for Sodium 3-(cyclopentyloxy)-2-methylpropane-1-sulfinate. Collaborative efforts between academia and industry are driving innovation in this field, leading to the discovery of novel therapeutic agents and improved synthetic methodologies. As our understanding of this compound grows, so does its potential impact on pharmaceutical science.

The future prospects for Sodium 3-(cyclopentyloxy)-2-methylpropane-1-sulfinate are promising, with ongoing studies focusing on optimizing its synthesis and exploring new biological activities. Advances in green chemistry principles may also contribute to more sustainable production methods, aligning with global efforts to reduce environmental impact.

In conclusion, Sodium 3-(cyclopentyloxy)-2-methylpropane-1-sulfinate (CAS No. 2138156-85-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules and exploring innovative drug delivery systems. As research continues to evolve, this compound is poised to play an increasingly important role in advancing medical science.